N-(3-chloro-2-pyridinyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• IUPAC Name: N-(3-chloropyridin-2-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C14H11ClN2O3/c15-9-4-3-7-16-13(9)17-14(18)12-8-19-10-5-1-2-6-11(10)20-12/h1-7,12H,8H2,(H,16,17,18)
• InChI Key: GKIDOQNVPKGBJM-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)NC3=C(C=CC=N3)Cl
• Molecular Formula: C14H11ClN2O3
• Molecular Weight: 290.70 g/mol

Description

N-(3-chloro-2-pyridinyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide, also known as CP-690,550, is a small molecule inhibitor of Janus kinase (JAK) enzymes. JAK enzymes are involved in the signaling pathways of cytokines and growth factors, which play a critical role in the immune system. CP-690,550 has been extensively studied for its potential therapeutic use in autoimmune diseases, such as rheumatoid arthritis and psoriasis.

Mechanism of Action

N-(3-chloro-2-pyridinyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide inhibits the activity of JAK enzymes, which are involved in the signaling pathways of cytokines and growth factors. By inhibiting JAK enzymes, this compound reduces the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, which play a critical role in the pathogenesis of autoimmune diseases.
Biochemical and Physiological Effects:
This compound has been shown to reduce inflammation and joint damage in animal models of rheumatoid arthritis. In clinical trials, it has demonstrated significant improvement in symptoms and disease activity in patients with rheumatoid arthritis and psoriasis. This compound has also been shown to have a favorable safety profile, with no significant adverse events reported in clinical trials.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-chloro-2-pyridinyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is its specificity for JAK enzymes, which allows for targeted inhibition of cytokine signaling pathways. However, its use in laboratory experiments may be limited by its high cost and the need for specialized equipment and expertise for its synthesis and analysis.

Future Directions

Future research on N-(3-chloro-2-pyridinyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide may focus on its potential therapeutic use in other autoimmune diseases, such as multiple sclerosis and inflammatory bowel disease. Additionally, further studies may investigate the long-term safety and efficacy of this compound in patients with rheumatoid arthritis and psoriasis. Finally, research may explore the potential use of this compound in combination with other therapies for autoimmune diseases.

Scientific Research Applications

N-(3-chloro-2-pyridinyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been extensively studied for its potential therapeutic use in autoimmune diseases, such as rheumatoid arthritis and psoriasis. It has been shown to be effective in reducing inflammation and joint damage in animal models of rheumatoid arthritis. In clinical trials, this compound has demonstrated significant improvement in symptoms and disease activity in patients with rheumatoid arthritis and psoriasis.